1-(2-Bromophenyl)pyrazolidin-3-one

• Molecular Formula: C9H9BrN2O
• Molecular Weight: 241.08 g/mol
• IUPAC Name: 1-(2-bromophenyl)pyrazolidin-3-one
• InChI: InChI=1S/C9H9BrN2O/c10-7-3-1-2-4-8(7)12-6-5-9(13)11-12/h1-4H,5-6H2,(H,11,13)
• InChI Key: MXKAGOIHVQXXQL-UHFFFAOYSA-N
• SMILES: C1CN(NC1=O)C2=CC=CC=C2Br

Description

1-(2-Bromophenyl)pyrazolidin-3-one, also known as Br-PYR, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the pyrazolidinone family and is widely used as a precursor for the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of 1-(2-Bromophenyl)pyrazolidin-3-one is not well understood. However, it is believed to act by inhibiting the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. 1-(2-Bromophenyl)pyrazolidin-3-one may also act by inhibiting the activity of other enzymes such as phosphodiesterase (PDE), which are involved in the regulation of intracellular signaling pathways.
Biochemical and Physiological Effects:
1-(2-Bromophenyl)pyrazolidin-3-one has been shown to exhibit anti-inflammatory and analgesic activities in animal models. It has also been shown to exhibit antitumor and antimicrobial activities in vitro. However, the exact biochemical and physiological effects of 1-(2-Bromophenyl)pyrazolidin-3-one are still under investigation.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(2-Bromophenyl)pyrazolidin-3-one is its ease of synthesis. It can be synthesized using simple and inexpensive starting materials and standard laboratory equipment. Moreover, 1-(2-Bromophenyl)pyrazolidin-3-one is stable under normal laboratory conditions and can be stored for long periods without degradation. However, one of the major limitations of 1-(2-Bromophenyl)pyrazolidin-3-one is its low solubility in water, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-(2-Bromophenyl)pyrazolidin-3-one. One direction is to investigate its potential as a lead compound for the development of new anti-inflammatory, analgesic, antitumor, and antimicrobial agents. Another direction is to investigate its mechanism of action and its effects on intracellular signaling pathways. Additionally, future research could focus on improving the solubility of 1-(2-Bromophenyl)pyrazolidin-3-one in water and developing new methods for its synthesis.

Synthesis Methods

The synthesis of 1-(2-Bromophenyl)pyrazolidin-3-one involves the reaction of 2-bromobenzaldehyde with 3-amino-1,2-propanediol in the presence of a base such as potassium carbonate. The reaction takes place in a solvent such as ethanol or methanol and is carried out under reflux conditions for several hours. The resulting product is then purified by recrystallization to obtain pure 1-(2-Bromophenyl)pyrazolidin-3-one.

Scientific Research Applications

1-(2-Bromophenyl)pyrazolidin-3-one has been widely used in scientific research as a precursor for the synthesis of other chemical compounds. It has been used in the synthesis of pyrazolidinone derivatives with potential anti-inflammatory and analgesic activities. 1-(2-Bromophenyl)pyrazolidin-3-one has also been used in the synthesis of pyrazolidinone derivatives with potential antitumor activities. Moreover, 1-(2-Bromophenyl)pyrazolidin-3-one has been used in the synthesis of pyrazolidinone derivatives with potential antimicrobial activities.